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These application notes provide a comprehensive overview of the use of sulfurous acid
(H₂SO₃) in the bleaching of paper pulp. While less common as a standalone bleaching agent in

modern elemental chlorine-free (ECF) or totally chlorine-free (TCF) sequences for chemical

pulps, sulfurous acid and its related compounds (sulfites and bisulfites) play a crucial role in

specific applications, particularly in sulfite pulping and the bleaching of mechanical pulps.[1][2]

This document details the underlying chemical principles, experimental protocols, and relevant

data.

Introduction
Sulfurous acid is a weak, unstable acid formed when sulfur dioxide (SO₂) is dissolved in

water. In pulp and paper processing, it is primarily utilized in two main contexts:

Sulfite Pulping: In this process, an aqueous solution of sulfurous acid and its salts

(bisulfites) is used to delignify wood chips. This is an acid-based pulping method that breaks

down the lignin holding the cellulose fibers together.[3][4][5][6]

Lignin-Retaining Bleaching: For mechanical and chemithermomechanical pulps, where the

goal is to brighten the pulp without significant lignin removal, sulfurous acid and its

derivatives act as reductive bleaching agents.[2] This contrasts with oxidative bleaching

agents (like chlorine dioxide, oxygen, or hydrogen peroxide) that primarily remove residual

lignin.[7]
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Chemical Mechanism of Action
The primary mechanism of sulfurous acid and bisulfites in delignification is sulfonation. In the

acidic conditions of sulfite pulping, the lignin polymer undergoes reactions that introduce

sulfonic acid groups (-SO₃H) onto the lignin structure. This process renders the lignin soluble in

the cooking liquor, allowing for its removal from the pulp.[6]

In lignin-retaining bleaching, the action is primarily one of reduction. Sulfurous acid and its

related compounds reduce colored chromophoric groups within the lignin structure, converting

them into colorless forms. This increases the brightness of the pulp without significantly altering

the lignin content.[8]

Diagram: Lignin Sulfonation Pathway
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Caption: Sulfonation of lignin by sulfurous acid.
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Quantitative Data
The effectiveness of sulfurous acid and related sulfite/bisulfite treatments is dependent on

several factors, including pH, temperature, time, and the type of pulp. The following table

summarizes typical conditions and outcomes.

Parameter
Sulfite Pulping
(Delignification)

Reductive
Bleaching
(Brightening)

Reference(s)

pH 1.5 - 5.0 5.0 - 7.0 [6][9]

Temperature (°C) 130 - 160 50 - 70 [6][9]

Reaction Time 4 - 14 hours 1 - 2 hours [6][10]

SO₂ Concentration
4 - 8% in cooking

liquor
0.5 - 1.5% on pulp [5]

Typical Pulp Type
Softwoods (e.g.,

spruce, fir)

Mechanical, Recycled

pulps
[1][5]

Primary Outcome Lignin removal Increased brightness [6][7]

Brightness Gain (ISO) N/A (pulping stage) 6 - 14 points [9][10]

Note: Data for reductive bleaching is often reported for sodium dithionite (hydrosulfite), a

related sulfur-based reducing agent.

Experimental Protocols
Protocol 1: Acid Sulfite Treatment for Delignification (Lab Scale)

This protocol is based on the principles of acid sulfite pulping.

Pulp Preparation:

Start with unbleached pulp (e.g., kraft pulp with a known kappa number).

Determine the oven-dry (OD) weight of a representative sample.
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Cooking Liquor Preparation:

Prepare a solution containing 4-8% sulfur dioxide, with a portion of it neutralized with a

base (e.g., magnesium bisulfite) to achieve a pH between 1.5 and 5.0.[5]

Treatment Stage:

Place a known amount of pulp (e.g., 100 g OD equivalent) in a pressurized reaction

vessel.

Add the cooking liquor at a specified liquor-to-wood ratio (e.g., 4:1).

Seal the vessel and heat to a target temperature of 130-160°C for 4-14 hours.[6]

Washing and Analysis:

After the reaction time, carefully depressurize and cool the vessel.

Wash the pulp thoroughly with water until the filtrate is neutral.[4]

Determine the kappa number of the treated pulp to quantify lignin removal.

Measure the pulp viscosity to assess any cellulose degradation.

Protocol 2: Reductive Brightening of Mechanical Pulp

This protocol describes a typical reductive bleaching stage, often using sodium hydrosulfite,

which is chemically related to sulfurous acid.

Pulp Slurry Preparation:

Prepare a slurry of mechanical pulp at a consistency of 10-20%.

If necessary, pre-treat the pulp with a chelating agent like DTPA to remove metal ions that

can decompose the bleaching agent.

Bleaching Stage:

Heat the pulp slurry to 50-70°C.[9]
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Adjust the pH to 5.0-7.0.[9]

Add a solution of the reducing agent (e.g., sodium hydrosulfite, or a sulfurous acid
solution) at a charge of 0.5-1.5% on OD pulp.

Mix thoroughly and maintain the temperature for 1-2 hours in a sealed container to

minimize contact with atmospheric oxygen, which can consume the reducing agent.[1]

Post-Treatment and Analysis:

After the retention time, the pulp is typically washed.

Prepare handsheets from the bleached pulp and measure the ISO brightness to determine

the effectiveness of the treatment.

Diagram: Experimental Workflow for Pulp Bleaching
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Caption: General experimental workflow for pulp bleaching.

Broader Applications and Considerations
pH Control: Sulfuric acid, a related compound, is widely used for pH control in various

bleaching stages, such as the chlorine dioxide (D) stage.[7]

SO₂ in Chlorine Dioxide Generation: Sulfur dioxide is a key reducing agent in the Mathieson

process for generating chlorine dioxide, a primary bleaching agent in ECF sequences.[11]

Antichlorination: Sulfur dioxide can be used at the end of a bleaching sequence to neutralize

and remove any residual oxidizing agents, a process known as "antichlorination".[12]
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Environmental Impact: The sulfite pulping process, particularly with calcium-based liquors,

has historically been associated with water pollution. Modern mills often use magnesium,

sodium, or ammonium bases to allow for chemical recovery.[3]

Conclusion
While not a dominant standalone bleaching agent in modern pulp mills, sulfurous acid and its

derivatives are integral to specific and important processes within the pulp and paper industry.

Its role in sulfite pulping is foundational for producing certain grades of pulp, and its reductive

properties are valuable for the brightening of high-yield mechanical pulps. Understanding the

principles and protocols outlined in these notes is essential for researchers working on

delignification, pulp brightening, and the development of sustainable bleaching technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Paper Pulp Bleaching]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057811#application-of-sulfurous-acid-in-paper-pulp-
bleaching]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b057811#application-of-sulfurous-acid-in-paper-pulp-bleaching
https://www.benchchem.com/product/b057811#application-of-sulfurous-acid-in-paper-pulp-bleaching
https://www.benchchem.com/product/b057811#application-of-sulfurous-acid-in-paper-pulp-bleaching
https://www.benchchem.com/product/b057811#application-of-sulfurous-acid-in-paper-pulp-bleaching
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057811?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

